Cas no 898789-55-4 (Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate)

• Product Name: Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate
• CAS No: 898789-55-4
• MF: C₂₂H₃₄N₂O₃
• MW: 374.516966342926
• MDL: MFCD03842344
• CID: 880894
• PubChem ID: 24725066
• Update Time: 2025-10-29

Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-[3-(4-methylpiperazinomethyl)phenyl]-8-oxooctanoate
• ethyl 8-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]-8-oxooctanoate
• Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate
• AKOS016020954
• DTXSID10643462
• MS-21469
• 898789-55-4
• ETHYL 8-{3-[(4-METHYLPIPERAZIN-1-YL)METHYL]PHENYL}-8-OXOOCTANOATE
• MFCD03842344

• MDL： MFCD03842344
• Inchi： 1S/C22H34N2O3/c1-3-27-22(26)12-7-5-4-6-11-21(25)20-10-8-9-19(17-20)18-24-15-13-23(2)14-16-24/h8-10,17H,3-7,11-16,18H2,1-2H3
• InChI Key： NIDWATZAIRDBNH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)CN1CCN(C)CC1)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 374.25700
• Monoisotopic Mass: 374.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 491.1°C at 760 mmHg
• Flash Point: 250.8°C
• Refractive Index: 1.524
• PSA: 49.85000
• LogP: 3.39620

Additional information on Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate

Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate (CAS No. 898789-55-4): An Overview of Its Structure, Properties, and Applications

Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate (CAS No. 898789-55-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethyl ester group, a piperazine moiety, and a phenyl ring. These structural features contribute to its potential therapeutic applications and biological activities.

The molecular formula of Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate is C21H32N2O3, and its molecular weight is approximately 360.49 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical use.

Recent research studies have focused on the pharmacological properties of Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate. One notable area of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant aspect of Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate is its neuroprotective properties. Preclinical studies have demonstrated that it can protect neurons from oxidative stress and apoptosis, which are key mechanisms involved in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

In addition to its anti-inflammatory and neuroprotective effects, Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate has also been investigated for its antitumor activity. In vitro and in vivo studies have shown that it can inhibit the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of cell cycle arrest and apoptosis, making it a promising candidate for further development as an anticancer agent.

The synthesis of Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate involves several steps, including the preparation of the piperazine derivative and the subsequent coupling with the appropriate carboxylic acid to form the ester. The synthesis process can be optimized to achieve high yields and purity, which are crucial for pharmaceutical applications.

From a pharmaceutical development perspective, Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate has shown promise in preclinical trials. However, further clinical trials are necessary to evaluate its safety and efficacy in humans. These trials will provide valuable data on pharmacokinetics, pharmacodynamics, and potential side effects, which are essential for advancing the compound through the drug development pipeline.

In conclusion, Ethyl 8-3-(4-methylpiperazinomethyl)phenyl-8-oxooctanoate (CAS No. 898789-55-4) is a multifaceted compound with a range of potential therapeutic applications. Its unique molecular structure endows it with anti-inflammatory, neuroprotective, and antitumor properties, making it a subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data becomes available from clinical trials, this compound may prove to be a valuable addition to the arsenal of treatments for various diseases.